Diuvaretin
Overview
Description
Diuvaretin is a member of the class of dihydrochalcones. It is a natural product found in Uvaria angolensis, Uvaria acuminata, and other organisms . It exhibits cytotoxicity towards human promyelocytic leukemia HL-60 cells .
Synthesis Analysis
The synthesis of Diuvaretin is not explicitly mentioned in the retrieved sources. However, it is known to be isolated from the roots of Uvaria acuminata and Uvaria chamae .
Molecular Structure Analysis
The molecular formula of Diuvaretin is C30H28O6 . It is a dihydrochalcone substituted by 2-hydroxybenzyl groups at positions 3 and 5, hydroxy groups at positions 2 and 4, and a methoxy group at position 6 .
Physical And Chemical Properties Analysis
The molecular weight of Diuvaretin is 484.5 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available sources.
Scientific Research Applications
1. Structural Identification and Isolation
Diuvaretin is a C-benzylated dihydrochalcone that has been isolated from various plant species. In a study focusing on Uvaria leptocladon, diuvaretin was identified alongside other compounds like uvaretin and angoluvarin. The structural elucidation of these compounds was achieved through extensive spectroscopic methods, particularly homo- and heteronuclear 2D-NMR techniques (Nkunya et al., 1993).
2. Anticancer Properties
Diuvaretin has demonstrated significant anticancer properties. A study conducted on the human promyelocytic leukemia cell line HL-60 revealed that diuvaretin, along with other C-benzylated dihydrochalcones like uvaretin and isouvaretin, induced apoptosis in cancer cells. This cytotoxic effect was observed through mechanisms such as chromosomal condensation, nuclear degradation, cell cycle disruption, DNA fragmentation, and caspase-3 activation, indicative of apoptotic cell death (Nakatani et al., 2005).
3. Isolation from Medicinal Plants
Research on the African medicinal plant Uvaria acuminata led to the isolation of diuvaretin alongside other dihydrochalcones. This study also confirmed the cytotoxicity of diuvaretin towards human promyelocytic leukemia HL-60 cells, highlighting its potential use in anticancer therapies (Ichimaru et al., 2004).
Mechanism of Action
The mechanism of action of Diuvaretin is not explicitly mentioned in the retrieved sources. However, it is known to exhibit cytotoxicity towards human promyelocytic leukemia HL-60 cells , suggesting it may interact with cellular pathways involved in cell proliferation and survival.
Future Directions
The future directions for Diuvaretin research are not explicitly mentioned in the available sources. However, given its cytotoxic activity towards human promyelocytic leukemia HL-60 cells , further research into its potential as an antineoplastic agent may be warranted.
properties
IUPAC Name |
1-[2,4-dihydroxy-3,5-bis[(2-hydroxyphenyl)methyl]-6-methoxyphenyl]-3-phenylpropan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H28O6/c1-36-30-23(18-21-12-6-8-14-25(21)32)28(34)22(17-20-11-5-7-13-24(20)31)29(35)27(30)26(33)16-15-19-9-3-2-4-10-19/h2-14,31-32,34-35H,15-18H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDEMELRYKGOXDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1C(=O)CCC2=CC=CC=C2)O)CC3=CC=CC=C3O)O)CC4=CC=CC=C4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20210407 |
Source
|
| Record name | 1-Propanone, 1-(2,4-dihydroxy-3,5-bis((2-hydroxyphenyl)methyl)-6-metoxyphenyl)-3-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20210407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
484.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diuvaretin | |
CAS RN |
61463-04-5 |
Source
|
| Record name | 1-Propanone, 1-(2,4-dihydroxy-3,5-bis((2-hydroxyphenyl)methyl)-6-metoxyphenyl)-3-phenyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061463045 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Propanone, 1-(2,4-dihydroxy-3,5-bis((2-hydroxyphenyl)methyl)-6-metoxyphenyl)-3-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20210407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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